![molecular formula C13H19ClFN B1485268 3-[2-(4-Fluorophenyl)ethyl]piperidine hydrochloride CAS No. 2098107-30-1](/img/structure/B1485268.png)
3-[2-(4-Fluorophenyl)ethyl]piperidine hydrochloride
Overview
Description
“3-[2-(4-Fluorophenyl)ethyl]piperidine hydrochloride” is a chemical compound with a molecular weight of 243.75 . It is also known by its IUPAC name, 4-(4-fluorophenethyl)piperidine hydrochloride . This compound is typically used as a pharmaceutical intermediate .
Synthesis Analysis
The synthesis of similar compounds involves the reaction of 2-fluorobenzoic acid and piperidine in the presence of potassium carbonate to generate 2-fluorobenzoic acid piperidine ester. This ester is then reacted with hydrochloric acid to generate the final product .Molecular Structure Analysis
The InChI code for this compound is 1S/C13H18FN.ClH/c14-13-5-3-11(4-6-13)1-2-12-7-9-15-10-8-12;/h3-6,12,15H,1-2,7-10H2;1H . This code provides a specific representation of the molecule’s structure.Physical And Chemical Properties Analysis
This compound is a yellow solid . . The compound should be stored at room temperature .Scientific Research Applications
Pharmacological Applications
One notable application of compounds structurally related to "3-[2-(4-Fluorophenyl)ethyl]piperidine hydrochloride" is in the field of pharmacology. For example, paroxetine hydrochloride, a compound within the same phenylpiperidine derivative family, is recognized for its pharmacological efficacy as a selective serotonin reuptake inhibitor (SSRI). It is used in the treatment of major depressive disorder, generalized anxiety disorder, panic disorder, and social anxiety disorder, among others. This compound's physicochemical properties, pharmacokinetics, metabolism, and pharmacological effects have been extensively documented, emphasizing its importance in therapeutic applications (Germann, Ma, Han, & Tikhomirova, 2013).
Chemical Synthesis and Analysis
The synthesis and characterization of new piperidyl-4-ethane derivatives, including those with antiarrhythmic properties, highlight another aspect of the chemical's application. Compounds like hydrochloride 1-(4-fluorophenyl)-1-(4-nitrobenzoylamino)-2-(N-ethyl-4-piperidyl)-ethane have been synthesized and studied for their potential as class III antiarrhythmic drugs (Глушков, Южаков, Львов, Жихарева, Давыдова, Сизова, Аснина, & Салин, 2011).
Material Science Applications
In material science, the structural analysis of compounds related to "this compound" provides insights into the design and development of novel materials. The crystal structures of ethyl 4-(4-fluorophenyl)-6-phenyl-2-substituted-3-pyridinecarboxylates have been studied, revealing the morphological characteristics and potential material applications of these compounds (Shalaby, Moustafa, Girgis, & ElShaabiny, 2014).
Safety and Hazards
The compound is classified as a hazardous substance. It is highly flammable and harmful if swallowed. It is toxic in contact with skin or if inhaled. It causes severe skin burns and eye damage. It is also harmful to aquatic life . Safety precautions such as wearing protective gloves and masks should be taken when handling this compound .
properties
IUPAC Name |
3-[2-(4-fluorophenyl)ethyl]piperidine;hydrochloride | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H18FN.ClH/c14-13-7-5-11(6-8-13)3-4-12-2-1-9-15-10-12;/h5-8,12,15H,1-4,9-10H2;1H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JJWRNHGFBMDITM-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC(CNC1)CCC2=CC=C(C=C2)F.Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H19ClFN | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
243.75 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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